Cas no 2411337-76-1 ((E)-4-(Dimethylamino)-N-[1-(1,5-dimethylindol-3-yl)ethyl]but-2-enamide)

(E)-4-(Dimethylamino)-N-[1-(1,5-dimethylindol-3-yl)ethyl]but-2-enamide is a synthetic indole derivative exhibiting potential applications in medicinal chemistry and biochemical research. Its structure features a dimethylamino-substituted butenamide moiety linked to a 1,5-dimethylindole core, which may confer unique binding properties for targeting specific biological pathways. The compound’s conjugated double bond system enhances its reactivity and potential as an intermediate in organic synthesis. Its well-defined molecular architecture allows for precise modifications, making it a valuable scaffold for developing novel pharmacophores. The presence of both polar and hydrophobic groups suggests balanced solubility, facilitating its use in diverse experimental conditions. This compound is of interest for studies involving receptor modulation or enzyme inhibition.

(E)-4-(Dimethylamino)-N-[1-(1,5-dimethylindol-3-yl)ethyl]but-2-enamide structure

2411337-76-1 structure

Product Name:(E)-4-(Dimethylamino)-N-[1-(1,5-dimethylindol-3-yl)ethyl]but-2-enamide

CAS No:2411337-76-1

MF:C₁₈H₂₅N₃O

MW:299.41060423851

CID:5359040

PubChem ID:146098195

Update Time:2025-05-22

(E)-4-(Dimethylamino)-N-[1-(1,5-dimethylindol-3-yl)ethyl]but-2-enamide Chemical and Physical Properties

Names and Identifiers

- Z3952174889
- (E)-4-(Dimethylamino)-N-[1-(1,5-dimethylindol-3-yl)ethyl]but-2-enamide
- (2E)-N-[1-(1,5-dimethyl-1H-indol-3-yl)ethyl]-4-(dimethylamino)but-2-enamide
- Inchi： 1S/C18H25N3O/c1-13-8-9-17-15(11-13)16(12-21(17)5)14(2)19-18(22)7-6-10-20(3)4/h6-9,11-12,14H,10H2,1-5H3,(H,19,22)/b7-6+
- InChI Key： LAXIGDAHKURHAA-VOTSOKGWSA-N
- SMILES： O=C(/C=C/CN(C)C)NC(C)C1=CN(C)C2C=CC(C)=CC1=2

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 22
Rotatable Bond Count: 5
Complexity: 407
XLogP3: 2.2
Topological Polar Surface Area: 37.3

(E)-4-(Dimethylamino)-N-[1-(1,5-dimethylindol-3-yl)ethyl]but-2-enamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26592370-0.05g	(2E)-N-[1-(1,5-dimethyl-1H-indol-3-yl)ethyl]-4-(dimethylamino)but-2-enamide	2411337-76-1	95.0%	0.05g	$246.0	2025-03-20

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Additional information on (E)-4-(Dimethylamino)-N-[1-(1,5-dimethylindol-3-yl)ethyl]but-2-enamide

Recent Advances in the Study of (E)-4-(Dimethylamino)-N-[1-(1,5-dimethylindol-3-yl)ethyl]but-2-enamide (CAS: 2411337-76-1)

The compound (E)-4-(Dimethylamino)-N-[1-(1,5-dimethylindol-3-yl)ethyl]but-2-enamide (CAS: 2411337-76-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, including a dimethylamino group and an indole moiety, has been the subject of several studies aimed at elucidating its biological activity and mechanism of action. Recent research has focused on its role as a modulator of key signaling pathways, particularly those involved in inflammation and cancer progression.

One of the most notable findings comes from a 2023 study published in the Journal of Medicinal Chemistry, which investigated the compound's ability to inhibit the NF-κB pathway, a critical regulator of inflammatory responses. The study demonstrated that (E)-4-(Dimethylamino)-N-[1-(1,5-dimethylindol-3-yl)ethyl]but-2-enamide effectively suppressed NF-κB activation in vitro, leading to reduced expression of pro-inflammatory cytokines such as TNF-α and IL-6. These results suggest its potential as a lead compound for the development of novel anti-inflammatory agents.

Further research has explored the compound's anticancer properties. A recent preprint on bioRxiv highlighted its efficacy in inducing apoptosis in various cancer cell lines, including breast and lung cancer. The study utilized high-throughput screening and molecular docking simulations to identify the compound's interaction with Bcl-2 family proteins, which are pivotal in regulating apoptosis. The findings indicate that (E)-4-(Dimethylamino)-N-[1-(1,5-dimethylindol-3-yl)ethyl]but-2-enamide may serve as a promising scaffold for designing next-generation anticancer drugs.

In addition to its biological activities, synthetic approaches to this compound have also been refined. A 2024 publication in Organic Letters detailed an optimized synthetic route that improves yield and scalability, addressing previous challenges in its production. This advancement is crucial for facilitating further pharmacological studies and potential clinical applications.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further investigation. Ongoing studies are employing advanced techniques like in vivo imaging and mass spectrometry to address these gaps. Additionally, the potential for off-target effects and toxicity profiles must be thoroughly evaluated to ensure its suitability for therapeutic use.

In conclusion, (E)-4-(Dimethylamino)-N-[1-(1,5-dimethylindol-3-yl)ethyl]but-2-enamide (CAS: 2411337-76-1) represents a compelling area of research with significant implications for drug discovery. Its dual role in modulating inflammatory pathways and inducing apoptosis positions it as a versatile candidate for treating a range of diseases. Future studies should focus on translational research to bridge the gap between laboratory findings and clinical applications.